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Compound of Interest

Compound Name: Neophellamuretin

Cat. No.: B1493547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neophellamuretin is a naturally occurring prenylated dihydroflavonol, a class of flavonoids

known for their diverse biological activities. First identified from Phellodendron chinense

Schneid. and also found in Marshallia obovata, this compound has garnered interest within the

scientific community. This technical guide provides a comprehensive overview of the structure

elucidation and characterization of Neophellamuretin, including its physicochemical

properties, spectroscopic data, and a detailed hypothetical experimental protocol for its

isolation and characterization based on common practices for similar natural products.

Physicochemical Properties
A summary of the key physicochemical properties of Neophellamuretin is presented in Table

1. This data is essential for its identification, purification, and handling in a laboratory setting.
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Property Value Source

Molecular Formula C₂₀H₂₀O₆ PubChem

Molecular Weight 356.37 g/mol PubChem

IUPAC Name

(2R,3R)-3,5,7-trihydroxy-2-(4-

hydroxyphenyl)-8-(3-

methylbut-2-enyl)-2,3-

dihydrochromen-4-one

Alfa Chemistry[1]

CAS Number 52589-20-5 Alfa Chemistry[1]

Appearance Powder ChemFaces[2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces[2]

Structural Elucidation
The definitive structure of Neophellamuretin was determined through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Spectroscopic Data
While the original primary literature containing the raw spectral data for Neophellamuretin
could not be located during the preparation of this guide, Table 2 summarizes the expected and

characteristic spectroscopic features based on its known structure. This information is critical

for researchers aiming to identify or verify the presence of Neophellamuretin in natural

extracts or synthetic preparations.
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Spectroscopic Technique Expected Data and Interpretation

¹H-NMR

- Signals corresponding to the A, B, and C rings

of the flavonoid skeleton. - Characteristic

doublets for the H-2 and H-3 protons of the C-

ring, with a coupling constant indicative of a

trans configuration. - Aromatic protons of the A

and B rings. - Signals for the prenyl group,

including a vinyl proton, methylene protons, and

two methyl singlets. - Exchangeable phenolic

hydroxyl protons.

¹³C-NMR

- Approximately 20 distinct carbon signals. -

Carbonyl carbon (C-4) signal at a downfield

chemical shift. - Signals for the oxygenated

aromatic carbons. - Aliphatic carbons of the C-

ring (C-2 and C-3). - Carbon signals

corresponding to the prenyl side chain.

Mass Spectrometry (MS)

- A molecular ion peak [M]+ or pseudomolecular

ion peaks [M+H]+ or [M-H]- consistent with the

molecular formula C₂₀H₂₀O₆. - Fragmentation

patterns characteristic of flavonoids, such as

retro-Diels-Alder (RDA) fragmentation of the C-

ring, and loss of the prenyl group.

Experimental Protocols
The following sections outline detailed, hypothetical methodologies for the isolation and

characterization of Neophellamuretin from its natural sources, based on established protocols

for flavonoid extraction and purification.

Isolation of Neophellamuretin from Phellodendron
chinense
The isolation of Neophellamuretin typically involves a multi-step process beginning with the

extraction from the plant material, followed by chromatographic separation.
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1. Plant Material and Extraction:

Dried and powdered bark of Phellodendron chinense is subjected to solvent extraction.

A common method involves maceration or Soxhlet extraction with a solvent of medium

polarity, such as methanol or ethanol, to efficiently extract flavonoids.

2. Fractionation:

The crude extract is concentrated under reduced pressure.

The resulting residue is then suspended in water and partitioned successively with solvents

of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

Neophellamuretin, being moderately polar, is expected to be enriched in the ethyl acetate

fraction.

3. Chromatographic Purification:

The ethyl acetate fraction is subjected to column chromatography over silica gel.

The column is eluted with a gradient of increasing polarity, typically a mixture of n-hexane

and ethyl acetate, or chloroform and methanol.

Fractions are collected and monitored by Thin Layer Chromatography (TTC) to identify those

containing Neophellamuretin.

Further purification of the enriched fractions is achieved through repeated column

chromatography, preparative TLC, or High-Performance Liquid Chromatography (HPLC) to

yield pure Neophellamuretin.
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Caption: Workflow for the Isolation of Neophellamuretin.

Structure Elucidation Workflow
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Once a pure compound is isolated, its structure is determined using a combination of

spectroscopic methods.

Isolated Pure Compound

Mass Spectrometry (MS) 1D NMR (¹H, ¹³C) 2D NMR (COSY, HSQC, HMBC)

Molecular Formula Determination Functional Group Identification Establishment of C-H and C-C Connectivity

Final Structure Elucidation

Click to download full resolution via product page

Caption: Spectroscopic Workflow for Structure Elucidation.

Biological Activity
Neophellamuretin has been reported to exhibit antifungal activity, particularly against

Trichophyton sp., with a Minimum Inhibitory Concentration (MIC) value of 62.5 μg/mL.[3] The

prenyl group attached to the flavonoid core is often associated with enhanced biological

activity, potentially by increasing the lipophilicity of the molecule and facilitating its interaction

with microbial cell membranes. Further research is warranted to explore the full spectrum of its

pharmacological potential.

Potential Signaling Pathways
While specific signaling pathways modulated by Neophellamuretin are not yet fully elucidated,

flavonoids are known to interact with a variety of cellular targets. Based on the activities of

structurally similar compounds, potential pathways of interest for future investigation are

depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1493547?utm_src=pdf-body-img
https://www.benchchem.com/product/b1493547?utm_src=pdf-body
https://molnova.com/files/document/DATASHEET/DATASHEET_M37774.pdf
https://www.benchchem.com/product/b1493547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neophellamuretin

Inhibition

Modulation

Inflammatory Pathways
(e.g., NF-κB, MAPK)

Oxidative Stress Pathways
(e.g., Nrf2)

Cell Proliferation Pathways
(e.g., PI3K/Akt)

Click to download full resolution via product page

Caption: Potential Signaling Pathways for Neophellamuretin.

Conclusion
Neophellamuretin represents a promising natural product with potential therapeutic

applications. This guide provides a foundational understanding of its chemical nature and a

framework for its isolation and characterization. The detailed methodologies and compiled data

serve as a valuable resource for researchers in natural product chemistry, pharmacology, and

drug discovery, facilitating further investigation into the biological activities and mechanisms of

action of this intriguing flavonoid. The availability of its CAS number should aid in retrieving

more specific analytical data as it becomes available in public and commercial databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1493547#neophellamuretin-structure-elucidation-
and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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